Cas no 2137819-59-9 (1-3-(2-methoxyethoxy)propyl-1H-imidazol-2-amine)

• Product Name: 1-3-(2-methoxyethoxy)propyl-1H-imidazol-2-amine
• CAS No: 2137819-59-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6296007
• PubChem ID: 165473450
• Update Time: 2025-05-26

1-3-(2-methoxyethoxy)propyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-3-(2-methoxyethoxy)propyl-1H-imidazol-2-amine
• EN300-1110021
• 2137819-59-9
• 1-[3-(2-methoxyethoxy)propyl]-1H-imidazol-2-amine

• Inchi： 1S/C9H17N3O2/c1-13-7-8-14-6-2-4-12-5-3-11-9(12)10/h3,5H,2,4,6-8H2,1H3,(H2,10,11)
• InChI Key： SFLDMCZNZVMYIG-UHFFFAOYSA-N
• SMILES： O(CCOC)CCCN1C=CN=C1N

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.3Ų

Additional information on 1-3-(2-methoxyethoxy)propyl-1H-imidazol-2-amine

Exploring the Potential of 1-3-(2-Methoxyethoxy)Propyl-1H-Imidazol-2-Amine: A Comprehensive Overview

1-3-(2-Methoxyethoxy)Propyl-1H-Imidazol-2-Amine, also known by its CAS number 2137819-59-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention due to its potential applications in various industries. Recent studies have highlighted its role in drug delivery systems, polymer synthesis, and as a versatile building block in organic synthesis.

The molecular structure of 1H-imidazol-based compounds like this one is characterized by a five-membered ring containing two nitrogen atoms. The presence of the methoxyethoxy group introduces additional functionality, enhancing its versatility. Researchers have explored its ability to act as a ligand in metal coordination complexes, which has implications for catalysis and sensing applications.

Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and efficiency. Techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process. These methods not only improve yield but also reduce reaction time, making it more viable for large-scale production.

In terms of applications, 1H-imidazole-based compounds are being investigated for their potential in drug delivery systems. The ability of these compounds to form stable complexes with metal ions makes them ideal candidates for targeted drug delivery. Additionally, their amphiphilic nature allows them to form self-assembled structures, which can encapsulate drugs and release them in a controlled manner.

The incorporation of the methoxyethoxy group into the structure of this compound introduces hydrophilic properties, enhancing its solubility in polar solvents. This feature is particularly advantageous in pharmaceutical applications where solubility is a critical factor. Furthermore, studies have shown that this group can participate in hydrogen bonding, which can influence the stability and bioavailability of drug molecules.

Another area where this compound has shown promise is in polymer science. Its ability to act as a crosslinking agent has led to its use in the synthesis of hydrogels and other polymeric materials. These materials exhibit excellent mechanical properties and biocompatibility, making them suitable for biomedical applications such as tissue engineering and wound healing.

The latest research has also explored the use of this compound in electronic materials. Its ability to form stable coordination complexes with transition metals has been leveraged in the development of new types of conductive polymers and organic semiconductors. These materials hold potential for use in flexible electronics and optoelectronic devices.

In conclusion, 1-3-(2-Methoxyethoxy)Propyl-1H-Imidazol-2-Amine (CAS No: 2137819-59-9) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and functional groups make it a valuable tool in various fields, from pharmaceuticals to materials science. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.